Cas no 81928-54-3 (Benzoyl chloride, 4-(4-chlorobenzoyl)-)
81928-54-3 structure
Product Name:Benzoyl chloride, 4-(4-chlorobenzoyl)-
CAS No:81928-54-3
MF:C14H8Cl2O2
MW:279.11812210083
CID:702537
PubChem ID:13841489
Update Time:2025-04-19
Benzoyl chloride, 4-(4-chlorobenzoyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoyl chloride, 4-(4-chlorobenzoyl)-
- 4-(4-chlorobenzoyl)benzoyl chloride
- SCHEMBL8772442
- DTXSID10551018
- 81928-54-3
-
- Inchi: 1S/C14H8Cl2O2/c15-12-7-5-10(6-8-12)13(17)9-1-3-11(4-2-9)14(16)18/h1-8H
- InChI Key: DUXJMJIEXYFFFG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C1C=CC(C(=O)Cl)=CC=1)=O
Computed Properties
- Exact Mass: 277.9901349g/mol
- Monoisotopic Mass: 277.9901349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 34.1Ų
Benzoyl chloride, 4-(4-chlorobenzoyl)- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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